(1R,2S)-2-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)cyclopropanecarboxylic acid

• IUPAC Name: (1R,2S)-2-(1-oxa-4-azaspiro[4.5]decane-4-carbonyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C13H19NO4/c15-11(9-8-10(9)12(16)17)14-6-7-18-13(14)4-2-1-3-5-13/h9-10H,1-8H2,(H,16,17)/t9-,10+/m0/s1
• InChI Key: HXCLLYRUIXUTKJ-VHSXEESVSA-N
• Canonical SMILES: C1CCC2(CC1)N(CCO2)C(=O)C3CC3C(=O)O
• Isomeric SMILES: C1CCC2(CC1)N(CCO2)C(=O)[C@H]3C[C@H]3C(=O)O
• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol

Description

(1R,2S)-2-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)cyclopropanecarboxylic acid, also known as OSPC, is a cyclic amino acid that has been the subject of scientific research due to its potential applications in the field of medicinal chemistry. OSPC is a spirocyclic lactam that possesses a unique structural feature, which makes it an interesting target for synthetic chemists. In

Scientific Research Applications

Electrophilic Amination and Synthesis

• The compound has been studied in the context of electrophilic amination of C-H-acidic compounds. This involves reactions with various acids and results in the synthesis of diverse compounds including 1,4-diazaspiro[4.5]decanones, which are useful in various chemical syntheses (Andreae et al., 1992).

Cytotoxic and Apoptotic Effects

• A study on adamantane derivatives including compounds structurally related to (1R,2S)-2-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)cyclopropanecarboxylic acid revealed cytotoxic and apoptotic effects against various cancer cell lines. This indicates potential applications in cancer research (Turk-Erbul et al., 2021).

Crystal Structure Analysis

• The crystal structure of derivatives of this compound has been analyzed, providing insights into its chemical properties and potential applications in the development of new materials or drugs (Wen, 2002).

Antitumor Activity

• Novel derivatives of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones, structurally related to the compound , have been synthesized and showed promising antitumor activity against various cancer cell lines. This highlights its potential application in developing new anticancer agents (Yang et al., 2019).

Novel Synthetic Methods

• Innovative methods for synthesizing spirocyclic and cyclopropane-modified compounds, which are structurally related to (1R,2S)-2-(1-oxa-4-azaspiro[4.5]dec-4-ylcarbonyl)cyclopropanecarboxylic acid, have been developed. These methods are crucial for the creation of new compounds with potential pharmaceutical applications (Tymtsunik et al., 2012).